Cas no 88658-02-0 (2-{4-[(3E)-3-(2-Chloro-9H-thioxanthen-9-ylidene)propyl]piperazin-1-yl}ethyl acetate--hydrogen chloride (1/1))

• Product name: 2-{4-[(3E)-3-(2-Chloro-9H-thioxanthen-9-ylidene)propyl]piperazin-1-yl}ethyl acetate--hydrogen chloride (1/1)
• CAS No: 88658-02-0
• MF: C₂₄H₂₈Cl₂N₂O₂S
• MW: 479.462323188782
• CID: 993309
• PubChem ID: 54606169

2-{4-[(3E)-3-(2-Chloro-9H-thioxanthen-9-ylidene)propyl]piperazin-1-yl}ethyl acetate--hydrogen chloride (1/1) Chemical and Physical Properties

Names and Identifiers

• 2-[4-[(3E)-3-(2-chlorothioxanthen-9-ylidene)propyl]piperazin-1-yl]ethyl acetate,hydrochloride
• 88658-02-0
• NSC104231
• DTXSID40714235
• 2-{4-[(3E)-3-(2-Chloro-9H-thioxanthen-9-ylidene)propyl]piperazin-1-yl}ethyl acetate--hydrogen chloride (1/1)
• NSC-104231

• Inchi： InChI=1S/C24H27ClN2O2S.ClH/c1-18(28)29-16-15-27-13-11-26(12-14-27)10-4-6-20-21-5-2-3-7-23(21)30-24-9-8-19(25)17-22(20)24;/h2-3,5-9,17H,4,10-16H2,1H3;1H/b20-6+;
• InChI Key： SRIYETPYZVBNCP-AWQYJPFXSA-N
• SMILES： CC(=O)OCCN1CCN(CC1)CCC=C2C3=CC=CC=C3SC4=C2C=C(C=C4)Cl.Cl

Computed Properties

• Exact Mass: 478.1248547g/mol
• Monoisotopic Mass: 478.1248547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 608
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiopyrans 1-benzothiopyrans Thioxanthenes